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Compound of Interest

Compound Name: (S)-Fluoxetine-d5 Hydrochloride
CAS No.: 1217680-98-2
Cat. No.: B565244
Get Quote
. J

Introduction & Scope

(S)-Fluoxetine-d5 Hydrochloride is the deuterium-labeled hydrochloride salt of the (S)-
enantiomer of Fluoxetine.[1] It is primarily utilized as an Internal Standard (IS) for LC-MS/MS
guantification or in mechanistic studies requiring precise differentiation between exogenous
and endogenous metabolic pathways.[1]

Unlike generic Fluoxetine, this compound represents a significant financial and experimental
investment. Improper dissolution can lead to isotopic scrambling, precipitation in aqueous
media, or concentration errors that propagate through sensitive mass spectrometry or binding
assays. This guide prioritizes solubility maximization and isotopic stability.

Key Physicochemical Properties[1][2][3][4]
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Property

Value

Notes

Chemical Name

(S)-N-methyl-3-phenyl-3-[4-
(trifluoromethyl)phenoxy]propa
n-1-amine-d5 HCI

Deuterium typically on the

phenyl ring

Molecular Weight

350.82 g/mol

Use this exact value for

Molarity calculations

Form

White to Off-White Crystalline
Solid

Hygroscopic

Isotopic Purity

>98% Deuterium

Critical for MS background
reduction

Solubility (DMSO)

~12.5 -16 mg/mL

Recommended for Stock

Solubility (Ethanol)

~12.5 mg/mL

Alternative organic stock

Solubility (Water/PBS)

~0.2 — 4 mg/mL

Poor stability; pH dependent

Solvent Selection Strategy

The choice of solvent dictates the stability of your stock solution. While Fluoxetine HCl is

technically water-soluble, aqueous stocks are strongly discouraged for long-term storage due

to hydrolysis risks and surface adsorption.[1]

Decision Logic for Solvent Choice

The following logic gate ensures optimal solvent selection based on your downstream

application.
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Figure 1: Solvent selection decision tree. DMSO is the gold standard for biological stock
solutions, while Methanol is preferred for LC-MS injection compatibility.[1]

Detailed Protocol: Preparation of Stock Solution (10
mM)

Objective: Prepare a stable 10 mM Master Stock solution in DMSO. Safety: Wear standard
PPE (gloves, lab coat, safety glasses). Handle powder in a fume hood to prevent inhalation.[1]

Materials

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b565244/docs?utm_src=pdf-body-img#application-note-dissolution-handling-of-s-fluoxetine-d5-hydrochloride-1
https://pubchem.ncbi.nlm.nih.gov/compound/Fluoxetine
https://pubchem.ncbi.nlm.nih.gov/compound/Fluoxetine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565244?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

(S)-Fluoxetine-d5 HCI (Solid)[1][2][3][4][5]

Anhydrous DMSO (Dimethyl Sulfoxide), Sterile Filtered (Sigma or equivalent)[1]

Amber glass vials with Teflon-lined caps (to prevent plasticizer leaching)[1]

Vortex mixer

Sonicator bath[6]

Step-by-Step Methodology

» Equilibration: Allow the product vial to equilibrate to room temperature for 30 minutes before
opening. This prevents condensation of atmospheric moisture onto the hygroscopic salt.

e Weighing: Accurately weigh 3.51 mg of (S)-Fluoxetine-d5 HCI.

o Note: If the amount is too small to weigh accurately, dissolve the entire vendor-supplied
aliquot (e.g., 5 mg) by adding solvent directly to the vendor vial.

» Calculation:
o Example for 5 mg:
o Dissolution: Add the calculated volume of Anhydrous DMSO to the vial.

» Agitation: Vortex vigorously for 30 seconds. If visible particulates remain, sonicate in a water
bath at 37°C for 5 minutes.

o QC Check: Solution must be completely clear and colorless.[1]
e Aliquot & Storage:
o Divide into small aliquots (e.g., 50 yL) to avoid freeze-thaw cycles.

o Store at -20°C. Stable for >2 years if kept dry.[1]
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Protocol: Preparation of Working Solutions for In
Vitro Assays

Challenge: Fluoxetine is hydrophobic (LogP ~4).[1] Direct dilution into agueous media can
cause "crashing out" (micro-precipitation), leading to erratic data. Solution: Use a Serial Dilution
Strategy keeping the organic solvent constant until the final step.

Serial Dilution Workflow

Critical Control Point
1:100 Dilution : : 1:100 Dilution

Master Stock inDMSO) | Intermediate | - (in Media/Buffer) | SSIEIIIICEEIE  Add to Wells Ig:iﬁgl'cr(l)tunr;
10 mM (DMSO) : 100 uM (DMSO) | : 1 puM (Media) (0.1% DMSO)

Click to download full resolution via product page

Figure 2: Serial dilution workflow designed to prevent precipitation shock. Intermediate dilutions
should remain in DMSO to ensure solubility before the final spike into aqueous media.

Procedure

¢ Intermediate Dilution (100x Concentrated):

o Dilute the 10 mM Master Stock using DMSO to create a 100x concentrate of your final
target dose.

o Example: For a 10 uM final assay concentration, prepare a 1 mM intermediate in DMSO.
e Working Solution Preparation:

o Dilute the Intermediate solution 1:100 into pre-warmed (37°C) culture media or assay
buffer.

o Vortex immediately upon addition to disperse the compound rapidly.[1]

o Final Application:
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o Add the Working Solution to your cells/assay plate.[1]

o Final DMSO Concentration: Ensure the final DMSO content is <0.1% (v/v) to avoid solvent
toxicity artifacts.

Quality Control & Troubleshooting

Issue Probable Cause Corrective Action

Warm buffer to 37°C; Dilute
Precipitation Rapid dilution into cold buffer stepwise (DMSO -> 50%
DMSO -> Buffer).

Fluoxetine sticks to some

plastics. Use Glass or Low-

Inconsistent IC50 Adsorption to plastics o
Binding Polypropylene
tips/tubes.[1]
Ensure pH is neutral (7.0-7.4).
] ) ] Avoid strong acids/bases
Signal Drift (MS) Deuterium Exchange )
which can catalyze H/D
exchange at labile sites.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. Fluoxetine | C17H18F3NO | CID 3386 - PubChem [pubchem.ncbi.nim.nih.gov]
. Fluoxetine-d5 D 98atom 1173020-43-3 [sigmaaldrich.com]

. Fluoxetine-D5 hydrochloride CAS#: 1173020-43-3 [m.chemicalbook.com]

. cdn.caymanchem.com [cdn.caymanchem.com]

. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

. apexbt.com [apexbt.com]
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¢ To cite this document: BenchChem. [Application Note: Dissolution & Handling of (S)-
Fluoxetine-d5 Hydrochloride[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565244/docs#application-note-dissolution-handling-
of-s-fluoxetine-d5-hydrochloride-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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